Cas no 2097915-69-8 (2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine)
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- F6480-2994
- 2097915-69-8
- AKOS032465440
- 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
- (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(3-fluorophenyl)methanone
- [3-[(4,6-Dimethyl-2-pyrimidinyl)oxy]-1-piperidinyl](3-fluorophenyl)methanone
-
- Inchi: 1S/C18H20FN3O2/c1-12-9-13(2)21-18(20-12)24-16-7-4-8-22(11-16)17(23)14-5-3-6-15(19)10-14/h3,5-6,9-10,16H,4,7-8,11H2,1-2H3
- InChI Key: XJYAMNNNLWBOHX-UHFFFAOYSA-N
- SMILES: C(N1CCCC(OC2=NC(C)=CC(C)=N2)C1)(C1=CC=CC(F)=C1)=O
Computed Properties
- Exact Mass: 329.15395505g/mol
- Monoisotopic Mass: 329.15395505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.3Ų
Experimental Properties
- Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 516.3±60.0 °C(Predicted)
- pka: 2.60±0.30(Predicted)
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6480-2994-2μmol |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-5μmol |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-10μmol |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-20μmol |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-1mg |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-2mg |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-3mg |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-4mg |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-5mg |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6480-2994-10mg |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine |
2097915-69-8 | 10mg |
$118.5 | 2023-09-08 |
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
Introduction to 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine (CAS No. 2097915-69-8)
2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine, with the CAS number 2097915-69-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core, a piperidine ring, and a fluorinated benzoyl group. These structural elements contribute to its potential therapeutic applications and pharmacological properties.
The synthesis of 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine involves several key steps, including the formation of the piperidine ring, the introduction of the fluorinated benzoyl group, and the final coupling with the pyrimidine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it a viable candidate for further investigation in both academic and industrial settings.
In terms of its pharmacological profile, 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, preliminary research indicates that this compound may have anti-inflammatory properties by modulating the activity of certain cytokines and enzymes involved in the inflammatory response.
One of the key areas of interest for 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine is its potential as a therapeutic agent for neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and dysfunction. The ability of this compound to cross the blood-brain barrier and target specific neural pathways makes it a promising candidate for further exploration in this context.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine. Early results from phase I trials have shown that the compound is well-tolerated by patients, with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.
Beyond its therapeutic applications, 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine has also been studied for its potential use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radiotracers, making it useful for non-invasive imaging techniques such as positron emission tomography (PET). This application could provide valuable insights into disease progression and treatment response.
The environmental impact of pharmaceutical compounds is an important consideration in their development. Research on the biodegradability and environmental fate of 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine has shown that it degrades rapidly under natural conditions, minimizing its potential for environmental accumulation. This characteristic aligns with current efforts to develop more sustainable pharmaceutical products.
In conclusion, 2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine (CAS No. 2097915-69-8) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research and development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2097915-69-8 (2-{[1-(3-fluorobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)